molecular formula C5H12ClNO3 B2884547 (3S)-5-Amino-3-hydroxypentanoic acid;hydrochloride CAS No. 2445750-00-3

(3S)-5-Amino-3-hydroxypentanoic acid;hydrochloride

Cat. No. B2884547
CAS RN: 2445750-00-3
M. Wt: 169.61
InChI Key: PAGAVBSDHJVQNC-WCCKRBBISA-N
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Description

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .


Molecular Structure Analysis

The molecular structure of a compound can be analyzed using techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry .


Chemical Reactions Analysis

Hydrolysis is a common chemical reaction for amino acids. During this process, the different chemical properties of the conjugated amino acid bonds can affect both the efficiency of the cleavage of the amino acid bonds and the recovery of the individual amino acids .

Scientific Research Applications

Drug Synthesis and Design

(3S)-5-Amino-3-hydroxypentanoic acid;hydrochloride: is a valuable building block in the synthesis of complex pharmaceutical compounds. Its structure is pivotal in the construction of piperidine derivatives, which are present in more than twenty classes of pharmaceuticals . The compound’s ability to introduce chirality and functional groups makes it essential for creating enantiomerically pure drugs, enhancing their efficacy and safety profiles.

Biological Activity Modulation

The amino acid derivative can be used to modify the biological activity of natural products. By incorporating this compound into the molecular structure of bioactive substances, researchers can enhance or alter their interaction with biological targets, potentially leading to the development of new therapeutic agents .

Mechanism of Action

The mechanism of action of a compound depends on its specific structure and function. For example, methylphenidate has been shown to act as a norepinephrine and dopamine reuptake inhibitor (NDRI), thereby increasing the presence of these neurotransmitters in the extraneuronal space and prolonging their action .

Safety and Hazards

The safety and hazards of a compound depend on its specific properties. It’s important to refer to the Safety Data Sheet (SDS) for detailed information .

Future Directions

The future directions of a compound depend on its potential applications. For example, the inhibition of ornithine aminotransferase (OAT) has been implicated as a treatment for hepatocellular carcinoma (HCC), the most common form of liver cancer .

properties

IUPAC Name

(3S)-5-amino-3-hydroxypentanoic acid;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H11NO3.ClH/c6-2-1-4(7)3-5(8)9;/h4,7H,1-3,6H2,(H,8,9);1H/t4-;/m0./s1
Details Computed by InChI 1.0.6 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PAGAVBSDHJVQNC-WCCKRBBISA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(CN)C(CC(=O)O)O.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C(CN)[C@@H](CC(=O)O)O.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H12ClNO3
Details Computed by PubChem 2.1 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

169.61 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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